Cas no 512190-82-8 (2-Pyrimidinamine, 4,6-bis(4-fluorophenyl)-)

• Product Name: 2-Pyrimidinamine, 4,6-bis(4-fluorophenyl)-
• CAS No: 512190-82-8
• MF: C₁₆H₁₁F₂N₃
• MW: 283.275449991226
• MDL: MFCD21335599
• CID: 1571003
• PubChem ID: 11254574
• Update Time: 2025-10-31

2-Pyrimidinamine, 4,6-bis(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine, 4,6-bis(4-fluorophenyl)-
• 512190-82-8
• 4,6-bis(4-fluorophenyl)pyrimidin-2-amine
• AKOS037621518
• SY257812
• AC8786
• 4,6-bis-(4-fluoro-phenyl)-pyrimidin-2-ylamine
• MFCD21335599
• 2-Amino-4,6-bis(4-fluorophenyl)pyrimidine
• WUNILGZEMZGTRF-UHFFFAOYSA-N
• SCHEMBL3452347

• MDL： MFCD21335599
• Inchi： 1S/C16H11F2N3/c17-12-5-1-10(2-6-12)14-9-15(21-16(19)20-14)11-3-7-13(18)8-4-11/h1-9H,(H2,19,20,21)
• InChI Key： WUNILGZEMZGTRF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=C(C2C=CC(=CC=2)F)N=C(N)N=1

Computed Properties

• Exact Mass: 283.09223
• Monoisotopic Mass: 283.09210369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-Pyrimidinamine, 4,6-bis(4-fluorophenyl)-

Research Brief on 2-Pyrimidinamine, 4,6-bis(4-fluorophenyl)- (CAS: 512190-82-8): Recent Advances and Applications

The compound 2-Pyrimidinamine, 4,6-bis(4-fluorophenyl)- (CAS: 512190-82-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical applications. The compound's unique structural features, characterized by the presence of two 4-fluorophenyl groups attached to a pyrimidine core, make it a promising candidate for drug development, particularly in oncology and inflammatory diseases.

Recent studies have explored the synthesis and optimization of 2-Pyrimidinamine, 4,6-bis(4-fluorophenyl)-, with a focus on improving yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound. Researchers have also investigated its mechanism of action, revealing its ability to modulate key signaling pathways involved in cell proliferation and inflammation. These findings underscore the compound's potential as a lead molecule for further drug development.

In vitro and in vivo studies have demonstrated the compound's efficacy in inhibiting the growth of cancer cells, particularly those resistant to conventional therapies. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 2-Pyrimidinamine, 4,6-bis(4-fluorophenyl)- exhibited potent inhibitory effects on tyrosine kinase activity, a critical target in cancer therapy. Additionally, the compound showed low toxicity profiles in preclinical models, suggesting a favorable safety window for future clinical trials.

Beyond oncology, emerging research highlights the compound's anti-inflammatory properties. A recent study in the European Journal of Pharmacology demonstrated its ability to suppress pro-inflammatory cytokines, making it a potential candidate for treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. These findings open new avenues for repurposing the compound in diverse therapeutic areas.

Despite these promising results, challenges remain in the clinical translation of 2-Pyrimidinamine, 4,6-bis(4-fluorophenyl)-. Issues such as bioavailability, pharmacokinetics, and formulation stability need to be addressed in future research. Collaborative efforts between academia and industry will be crucial to overcoming these hurdles and advancing the compound toward clinical applications. In conclusion, 2-Pyrimidinamine, 4,6-bis(4-fluorophenyl)- represents a compelling area of research with significant potential to impact drug discovery and development in the coming years.